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Compound of Interest

Compound Name: SAR7334 hydrochloride

Cat. No.: B560093 Get Quote

SAR7334 Hydrochloride Technical Support
Center
This technical support center provides guidance on the long-term stability of SAR7334
hydrochloride in solution, addressing common issues researchers may encounter during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for SAR7334 hydrochloride as a solid?

A1: As a solid, SAR7334 hydrochloride is stable for extended periods when stored under

appropriate conditions. For long-term storage, it is recommended to keep the compound at

-20°C for up to 3 years or at 4°C for up to 2 years.[1] One supplier suggests stability for at least

4 years at -20°C.[2]

Q2: How should I store stock solutions of SAR7334 hydrochloride?

A2: The stability of SAR7334 hydrochloride in solution is dependent on the storage

temperature and the solvent. For optimal stability, it is recommended to aliquot stock solutions

to avoid repeated freeze-thaw cycles. General recommendations from various suppliers are

summarized in the table below.

Q3: In which solvents is SAR7334 hydrochloride soluble?
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A3: SAR7334 hydrochloride exhibits solubility in a variety of common laboratory solvents. The

approximate solubilities are detailed in the table below. Note that for some solvents, sonication

may be required to achieve complete dissolution.[1] It has been noted that hygroscopic DMSO

can negatively impact solubility.[1]

Q4: Are there established protocols for preparing SAR7334 hydrochloride formulations for in

vivo studies?

A4: Yes, several suppliers provide protocols for preparing formulations suitable for oral

administration in animal models. These typically involve a combination of solvents to ensure

solubility and bioavailability. An example protocol is provided in the Experimental Protocols

section.

Q5: What is the mechanism of action of SAR7334?

A5: SAR7334 is a potent and specific inhibitor of the transient receptor potential canonical 6

(TRPC6) cation channel.[1][3] It also shows inhibitory activity against TRPC3 and TRPC7,

though with lower potency.[3]

Data Presentation
Table 1: Recommended Storage Conditions for SAR7334 Hydrochloride Stock Solutions

Storage
Temperature

Duration Solvent Source

-80°C Up to 2 years DMSO [1][3]

-80°C 6 months Not specified [1]

-20°C Up to 1 year DMSO [1][3]

-20°C 1 month Not specified [1]

Table 2: Solubility of SAR7334 Hydrochloride in Various Solvents
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Solvent Solubility Source

DMSO ≥ 370 mg/mL [1]

DMSO 100 mM

DMSO 15 mg/mL [2]

Water 100 mM

Ethanol 25 mg/mL [2]

DMF 1 mg/mL [2]

Ethanol:PBS (pH 7.2) (1:5) 0.16 mg/mL [2]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

The solution may be

supersaturated, or the solvent

may have absorbed moisture.

Repeated freeze-thaw cycles

can also contribute to

precipitation.

Gently warm the solution and

use sonication to aid in re-

dissolving the compound.[1]

For future use, ensure stock

solutions are aliquoted to

minimize freeze-thaw cycles.

Use fresh, anhydrous DMSO

for preparing solutions as

moisture can reduce solubility.

[4]

Inconsistent experimental

results over time.

The compound in the working

solution may be degrading.

Stability in aqueous buffers,

especially at neutral or alkaline

pH, can be limited.

Prepare fresh working

solutions from a frozen stock

solution for each experiment. If

using aqueous buffers, prepare

the solution immediately

before use. Consider

conducting a small-scale

stability test in your specific

experimental buffer.

Difficulty dissolving the

compound.

The compound may not be

sufficiently soluble in the

chosen solvent at the desired

concentration.

Refer to the solubility table and

consider using a solvent in

which SAR7334 hydrochloride

has higher solubility, such as

DMSO. Gentle heating and

sonication can also facilitate

dissolution.

Experimental Protocols
Protocol for Preparing an in vivo Formulation
This protocol is provided as an example for preparing a formulation suitable for oral

administration.
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Prepare a stock solution: Dissolve SAR7334 hydrochloride in DMSO to a concentration of

75 mg/mL.

Prepare the vehicle: The vehicle consists of PEG300, Tween 80, and ddH₂O.

Combine ingredients: For a 1 mL final volume, add 50 µL of the 75 mg/mL DMSO stock

solution to 400 µL of PEG300.

Mix thoroughly: Mix the DMSO stock and PEG300 until the solution is clear.

Add Tween 80: Add 50 µL of Tween 80 to the mixture and mix until clear.

Add ddH₂O: Add 500 µL of ddH₂O to bring the final volume to 1 mL.

Use immediately: It is recommended to use the mixed solution immediately for optimal

results.[4]
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Caption: SAR7334 hydrochloride's inhibitory action on TRPC channels.
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Caption: Workflow for assessing SAR7334 stability in an experimental buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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